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Compound of Interest

Compound Name: H-Glu-Tyr-OH.DEA
Cat. No.: B14798841
Get Quote
\ J

Introduction & Scientific Rationale

Poly(Glu, Tyr) (4:1) is a random copolymer of L-glutamic acid and L-tyrosine used as a
universal substrate for Tyrosine Kinases (PTKSs) (e.g., Src, Abl, EGFR) and a reference
substrate for Tyrosine Phosphatases (PTPs).

The Chemistry of the DEA Salt

Standard commercial preparations are supplied as the Sodium Salt (Poly(Glu, Tyr)

Na
). However, the Diethanolamine (DEA) salt form is critical in specific contexts:

» Alkaline Phosphatase Compatibility: DEA is the standard buffer for Alkaline Phosphatase
(AP) assays (transphosphorylation acceptor). If the downstream detection involves AP, a
DEA-based substrate stock prevents buffer mismatch.

« Solubility & Viscosity: Large poly-anionic peptides can exhibit different solubility profiles and
viscosity in organic ammonium salts (like DEA) compared to inorganic salts (Na
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), potentially reducing aggregation in high-concentration screening hits.

 lon Interference: To eliminate sodium ions when screening compounds sensitive to ionic
strength or specific cations.

The polymer is acidic due to the high Glutamic Acid content (80%). Solubilization requires
neutralization of the

-carboxyl groups (
) with a base. Using Diethanolamine (

) generates the DEA salt.

Materials & Equipment
Reagents[1][2][3][4][5]

e Poly(Glu, Tyr) (4:1): Lyophilized powder.

o Note: If starting with the Sodium Salt, dialysis is required to convert to DEA salt. If starting
with the Free Acid (custom synthesis or specific catalog items), direct solubilization is
possible.

o Diethanolamine (DEA): High purity (

99.5%), liquid or crystalline.

o Water: Nuclease-free, deionized (Milli-Q), 18.2 M

cm.

e Hydrochloric Acid (HCI): 1 N (for pH adjustment if necessary).

o PBS (Phosphate Buffered Saline): Optional, for final dilution if DEA is only used for
solubilization.

Equipment

» Analytical Balance (0.01 mg precision).
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e UV-Vis Spectrophotometer (Quartz cuvettes).
e pH Meter (Micro-probe recommended).
e 0.22

m Syringe Filter (PES or PVDF; avoid Nylon due to potential peptide binding).

Critical Parameters & Calculations

To prepare a reproducible DEA salt solution, one must calculate the Base Equivalents required
to neutralize the Glutamic Acid residues.

Molecular Weight Estimation[6][7][8]

e Glu Residue (
): MW
129.1 Da
o Tyr Residue (
): MW
163.2 Da
e Molar Ratio: 4 Glu : 1 Tyr[1][2][3][4][5]
e Average Residue Weight (

):

Stoichiometry of Neutralization

Since 80% of the polymer residues are Glutamic Acid, the moles of acid groups (

) per gram of polymer are:

Target: You need approximately 5.9 mmol of Diethanolamine per gram of Poly(Glu, Tyr) to
achieve neutrality.
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Protocol: Preparation of Glu-Tyr DEA Salt Stock (10
mg/mL)

Objective: Prepare 10 mL of 10 mg/mL Poly(Glu, Tyr) as the Diethanolamine salt.

Step 1: Prepare the DEA Solubilization Buffer (50 mM)

Do not add pure DEA directly to the peptide powder, as the high pH can cause hydrolysis.
» Weigh 52.6 mg of Diethanolamine (MW 105.14 g/mol ).
e Dissolve in 10 mL of ultrapure water.

¢ Adjust pH to 8.5 using dilute HCI (if necessary). This ensures the buffer is ready to accept
the acidic protons without overshooting pH.

Step 2: Solubilization of Poly(Glu, Tyr)

e Weigh 100 mg of Poly(Glu, Tyr) (Free Acid form) into a 15 mL conical tube.
e Add 8.0 mL of the prepared DEA Solubilization Buffer.
o Vortex gently. The solution may initially appear cloudy.

e Incubate at 37°C for 15-30 minutes with mild agitation. The heat aids the acid-base reaction
and polymer unfolding.

e Check Solubility: If the solution is not clear, add pure DEA Solubilization Buffer in 100

L increments, vortexing between additions, until fully dissolved.

o Mechanism: The DEA amine group accepts protons from the Glu carboxyls, forming the
soluble

salt.

Step 3: Final Adjustment & Filtration
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e Measure the final volume.[1][2][6] Adjust to 10.0 mL with water to achieve the target 10
mg/mL concentration.

e Verify pH. Target range: 7.4 — 8.0.
o Caution: Poly(Glu, Tyr) can precipitate if pH drops below 6.0.
« Filter the solution through a 0.22

m PES filter into a sterile tube to remove any insoluble aggregates or dust.

Step 4: Quality Control (Concentration Verification)

Since weighing lyophilized polymers can be inaccurate due to hydration, verify concentration
using the Tyrosine UV absorbance.

« Dilute the stock 1:20 in 0.1 N NaOH (Tyrosine absorbance shifts and stabilizes in base).
e Measure Absorbance at 293 nm (Peak for Tyrosinate).
o Calculate concentration using Beer-Lambert Law:

o (Tyrosine in 0.1 N NaOH)
2400 M

cm

o Path length (
)=1cm.
o Note: The polymer is only 20% Tyrosine.
o Simplified Calculation: For Poly(Glu, Tyr) 4:1,

(in neutral buffer) is often used with an extinction coefficient of

M
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cm

per Tyrosine.

Visual Workflows
Figure 1: Reaction Mechanism & Solubilization
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Caption: Formation of the soluble DEA salt via neutralization of Glutamic acid residues.

Figure 2: Preparation Workflow
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Caption: Step-by-step workflow for the preparation and validation of the stock solution.
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Storage and Stability

o Temperature: Store aliquots at -20°C.

o Freeze-Thaw: Avoid repeated freeze-thaw cycles. The polymer structure is stable, but
repeated phase changes can induce aggregation.

 Stability: The DEA salt stock is stable for 6-12 months at -20°C.

o Working Solutions: Dilute working solutions (e.g., 1 mg/mL) should be prepared fresh and

kept on ice.

Issue Possible Cause Solution

o Add small volumes of 1M DEA

) Incomplete neutralization (pH )
Cloudy Solution 6.0) or 1N NaOH until clear. Check
<6.0).
pH.
o ) ] Warm to 37°C for 5 mins and

Precipitation on Thaw Aggregation or "salting out".

vortex. If persistent, filter.

Substrate degradation or Verify concentration via UV (

Low Signal in Assay )
wrong concentration. ). Ensure ATP is fresh.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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